Acetic acid--(9H-fluoren-9-yl)methanol (1/1)
Overview
Description
“Acetic acid–(9H-fluoren-9-yl)methanol (1/1)” is a compound that involves the combination of acetic acid and (9H-fluoren-9-yl)methanol . The compound is used in the preparation of pyrokinin class of insect neuropeptides and N-(9-fluoreneacetyl)-L-leucine .
Synthesis Analysis
The synthesis of (9H-fluoren-9-yl)methanol can be achieved through a series of steps starting from commercially available (9H-fluoren-9-yl)methanol (FmOH) by treatment with tosyl chloride and pyridine in chloroform .Molecular Structure Analysis
The molecular structure of (9H-fluoren-9-yl)methanol is represented by the molecular formula C14H12O . The molecular weight of the compound is 196.2445 .Chemical Reactions Analysis
The electropolymerization of 9-fluorenemethanol in boron trifluoride diethyl etherate leads to low-potential electrodeposition of semiconducting poly (9-fluorenemethanol) (PFMO) film .Physical And Chemical Properties Analysis
The physical and chemical properties of (9H-fluoren-9-yl)methanol include a molecular weight of 196.24, and it is a solid at room temperature . It has a melting point of 105-107 °C . It is soluble in methanol .Scientific Research Applications
Carbonylation of Alcohols and Ethers
Acetic acid production through methanol carbonylation is a significant application of acetic acid. This process traditionally uses Rh and Ir organometallic complexes and iodide cocatalysts. However, acidic zeolites and Keggin polyoxometallate clusters are also effective catalysts for the carbonylation of alcohols and ethers to form carboxylic acids and esters, as studied by Cheung, Bhan, Sunley, and Iglesia (2006) (Cheung et al., 2006).
Synthesis from Renewable Sources
The synthesis of acetic acid from renewable sources like CO2 is gaining importance. Qian, Zhang, Cui, and Han (2016) reported a method to produce acetic acid from CO2, methanol, and H2 using a Ru–Rh bimetallic catalyst, marking significant progress in synthetic chemistry and CO2 transformation (Qian et al., 2016).
Iridium Complex Catalysts
The stability of iridium catalysts has become a focus for acetic acid production by methanol carbonylation. Chen Jun-cheng (2010) researched various iridium complex catalysts, highlighting their advantages over rhodium systems (Chen Jun-cheng, 2010).
Studies on Fluorenyl Carbocations
Mladenova, Chen, Rodriquez, Siu, Johnston, Hopkinson, and Lee-Ruff (2001) studied fluorenyl carbocations, which are relevant to the structure of acetic acid--(9H-fluoren-9-yl)methanol. They focused on intramolecular hydride migration in these cations, providing insights into their chemical behavior (Mladenova et al., 2001).
Safety and Hazards
Mechanism of Action
Acetic acid
is a simple carboxylic acid and a key chemical for numerous biochemical processes in the body. It’s involved in the production of energy in the form of adenosine triphosphate (ATP) through the citric acid cycle. It’s also used in the synthesis of fatty acids and cholesterol .
9H-Fluoren-9-ylmethanol
, on the other hand, is often used as a protecting reagent in peptide syntheses . It’s also used in the synthesis of deoxynucleoside 9-fluorenemethyl phosphorodithioates .
properties
IUPAC Name |
acetic acid;9H-fluoren-9-ylmethanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O.C2H4O2/c15-9-14-12-7-3-1-5-10(12)11-6-2-4-8-13(11)14;1-2(3)4/h1-8,14-15H,9H2;1H3,(H,3,4) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCSRVQICWIKIBJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)O.C1=CC=C2C(=C1)C(C3=CC=CC=C32)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70803308 | |
Record name | Acetic acid--(9H-fluoren-9-yl)methanol (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70803308 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
63839-86-1 | |
Record name | Acetic acid--(9H-fluoren-9-yl)methanol (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70803308 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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